Cas no 2680754-85-0 (benzyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate)

• Product Name: benzyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate
• CAS No: 2680754-85-0
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 5986141
• PubChem ID: 165934579
• Update Time: 2025-05-25

benzyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680754-85-0
• EN300-28291831
• benzyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate

• Inchi： 1S/C18H16N2O3/c21-17-10-14(20-16-9-5-4-8-15(16)17)11-19-18(22)23-12-13-6-2-1-3-7-13/h1-10H,11-12H2,(H,19,22)(H,20,21)
• InChI Key： PZCZXQQEKFPGKY-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC(C2C=CC=CC=2N1)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 308.11609238g/mol
• Monoisotopic Mass: 308.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4Ų

Additional information on benzyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate

Introduction to Benzyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate (CAS No. 2680754-85-0)

Benzyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate, with the chemical formula corresponding to the CAS number 2680754-85-0, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of extensive research and development. The structure of this molecule incorporates key functional groups that contribute to its unique chemical behavior and biological activity.

The core structure of Benzyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate features a benzyl group attached to a carbamate moiety, which is further linked to a 4-hydroxyquinolin-2-ylmethyl group. This arrangement of functional groups suggests potential interactions with biological targets, particularly enzymes and receptors that are involved in various metabolic pathways. The presence of the hydroxyl group in the quinoline moiety enhances the molecule's ability to engage in hydrogen bonding, a critical factor in drug-receptor interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such compounds with remarkable accuracy. Studies have indicated that Benzyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The hydroxyquinoline scaffold is particularly noteworthy, as it is known for its role in several bioactive natural products and synthetic drugs.

In the realm of medicinal chemistry, the synthesis of derivatives of hydroxyquinoline has been a focal point due to their diverse biological activities. The carbamate group in Benzyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate not only contributes to the molecule's solubility but also serves as a handle for further chemical modifications. These modifications can be tailored to optimize pharmacokinetic properties, such as bioavailability and metabolic stability, which are crucial for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Quinoline derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The benzyl group, while seemingly simple, plays a role in modulating the electronic properties of the molecule, influencing its interaction with biological targets. This dual functionality makes Benzyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate a versatile scaffold for designing molecules with specific therapeutic profiles.

The synthesis of Benzyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only enhance yield but also minimize unwanted byproducts, ensuring high purity for subsequent biological evaluations.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in quinoline-based compounds. By systematically varying substituents on the hydroxyquinoline ring and the carbamate moiety, researchers can elucidate how changes in molecular structure affect biological activity. Such studies provide valuable insights into the design principles governing drug efficacy and selectivity. Benzyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate serves as an excellent model compound for these investigations due to its well-defined structure and accessible synthetic route.

The pharmacological profile of Benzyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate is further enriched by its potential ability to cross the blood-brain barrier (BBB). This property is particularly relevant for treating central nervous system (CNS) disorders, where effective delivery to brain tissues is essential. Preliminary data suggest that modifications at the benzyl and hydroxyquinoline moieties can fine-tune BBB penetration without compromising target binding affinity.

From a regulatory perspective, compounds like Benzyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive toxicological studies, pharmacokinetic assessments, and clinical trials. The robustness of its synthetic pathway also plays a role in regulatory approval, as it must be reproducible and scalable for industrial production.

The integration of machine learning algorithms into drug discovery has revolutionized how researchers identify promising candidates like Benzyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate. These algorithms can analyze vast datasets to predict biological activity based on molecular descriptors derived from structural features. By leveraging such computational tools, researchers can accelerate the identification of lead compounds and streamline their optimization process.

In conclusion, Benzyl N-[(4-hydroxyquinolin-2-yl)methyl]carbamate represents a fascinating example of how structural complexity can be harnessed to develop molecules with therapeutic potential. Its unique combination of functional groups makes it an attractive scaffold for further exploration in medicinal chemistry. As research continues to uncover new applications for this compound and related derivatives, it is likely that we will see more innovative approaches emerge in drug development.